3-hydroxy-3-(4-nitrophenyl)-1-phenyl-2H,3H,5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide

• IUPAC Name: 3-(4-nitrophenyl)-1-phenyl-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide
• InChI: InChI=1S/C20H22N3O3.BrH/c24-20(16-10-12-18(13-11-16)23(25)26)15-21(17-7-3-1-4-8-17)19-9-5-2-6-14-22(19)20;/h1,3-4,7-8,10-13,24H,2,5-6,9,14-15H2;1H/q+1;/p-1
• InChI Key: GQRPNGKJLZIAKU-UHFFFAOYSA-M
• Canonical SMILES: C1CCC2=[N+](CC1)C(CN2C3=CC=CC=C3)(C4=CC=C(C=C4)[N+](=O)[O-])O.[Br-]
• Molecular Formula: C20H22BrN3O3
• Molecular Weight: 432.3 g/mol
• CAS No.: 2453292-15-2

Description

This compound belongs to the imidazo[1,2-a]azepinium bromide class, characterized by a seven-membered azepine ring fused with an imidazole moiety. The core structure is substituted with a hydroxyl group at position 3, a 4-nitrophenyl group at position 3, and a phenyl group at position 1. The nitro (-NO₂) substituent on the aryl ring introduces strong electron-withdrawing effects, influencing reactivity, solubility, and binding affinity . Its bromide counterion enhances solubility in polar solvents. This compound is typically synthesized via cyclization reactions involving hydrazonyl bromides and diketones, as seen in analogous protocols .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Imidazo[1,2-a]azepinium bromides share a common scaffold but differ in substituents, which critically modulate their physicochemical and biological properties. Key analogues include:

Compound Name	R1 (Position 3)	R2 (Position 1)	Molecular Formula	Key Features
Target Compound	4-nitrophenyl	phenyl	C₂₂H₂₂N₃O₃Br	Nitro group enhances electron-withdrawing effects; moderate polarity
3-(4-Fluorophenyl)-3-hydroxy-1-(4-methoxyphenyl)-... bromide	4-fluorophenyl	4-methoxyphenyl	C₂₂H₂₄FNO₂Br	Fluoro (electron-withdrawing) and methoxy (electron-donating) substituents
1-(4-Ethoxyphenyl)-3-(4-fluorophenyl)-3-hydroxy-... bromide	4-fluorophenyl	4-ethoxyphenyl	C₂₂H₂₆FN₂O₂Br	Ethoxy group increases hydrophobicity; potential for improved membrane permeability
3-Hydroxy-1-(4-methoxyphenyl)-3-phenyl-... bromide	phenyl	4-methoxyphenyl	C₂₂H₂₅N₂O₂Br	Methoxy group improves solubility; reduced steric hindrance

Physicochemical Properties

• Molecular Weight : The target compound (MW ≈ 464.3 g/mol) is heavier than analogues with methoxy (MW ≈ 435.3 g/mol) or ethoxy (MW ≈ 449.3 g/mol) groups due to the nitro group’s higher atomic mass .
• Solubility : The nitro group reduces water solubility compared to methoxy/ethoxy-substituted analogues, which benefit from oxygen’s polarity .

Docking and Affinity Studies

• highlights that minor structural changes (e.g., nitro → methoxy) alter docking affinities by interacting with different enzyme residues. For example, nitro groups may form hydrogen bonds with serine or tyrosine, while methoxy groups engage in π-π stacking .
• Tanimoto similarity scores (0.5–0.7) between the target and analogues suggest moderate structural overlap, yet significant variability in bioactivity .